Cas no 22028-02-0 (3,4-Dimethoxy-2,5-dinitrobenzaldehyde)

• Product name: 3,4-Dimethoxy-2,5-dinitrobenzaldehyde
• CAS No: 22028-02-0
• MF: C₉H₈N₂O₇
• MW: 256.16902
• CID: 1093943
• PubChem ID: 72942912

3,4-Dimethoxy-2,5-dinitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethoxy-2,5-dinitrobenzaldehyde
• 22028-02-0
• AKOS022188605

• Inchi： InChI=1S/C9H8N2O7/c1-17-8-6(10(13)14)3-5(4-12)7(11(15)16)9(8)18-2/h3-4H,1-2H3
• InChI Key： JWTWHGUZGKQDGG-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=O)C(=C1OC)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 256.03315060g/mol
• Monoisotopic Mass: 256.03315060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų
• XLogP3: 1